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Compound of Interest

Compound Name: Neocuproine

Cat. No.: B146785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for solid neocuproine
(2,9-dimethyl-1,10-phenanthroline), a heterocyclic organic compound widely used as a

chelating agent, particularly for copper(I) ions, in various research and development

applications. Adherence to these guidelines is crucial to ensure a safe laboratory environment.

Chemical and Physical Properties
Neocuproine is a white to pale yellow crystalline solid.[1] It is important to be aware of its

physical and chemical properties for safe storage and handling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b146785?utm_src=pdf-interest
https://www.benchchem.com/product/b146785?utm_src=pdf-body
https://www.benchchem.com/product/b146785?utm_src=pdf-body
https://datasheets.scbt.com/sc-257893.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C₁₄H₁₂N₂ [2]

Molecular Weight 208.26 g/mol [2]

Appearance
White to pale yellow crystalline

powder/solid
[1][3]

Melting Point 159-164 °C [4]

Solubility
Insoluble in cold water.[5]

Soluble in methanol.[6]
[5][6]

Stability

Stable under normal

conditions.[7] Light sensitive.

[4]

[4][7]

Hazard Identification and Classification
Neocuproine is classified as a hazardous substance. The following table summarizes its GHS

(Globally Harmonized System of Classification and Labelling of Chemicals) classification.

Hazard Class Category Hazard Statement Reference

Skin Irritation 2
H315: Causes skin

irritation
[2][8]

Eye Irritation 2
H319: Causes serious

eye irritation
[2][8]

Specific Target Organ

Toxicity (Single

Exposure)

3 (Respiratory

system)

H335: May cause

respiratory irritation
[2][8]

Signal Word: Warning[2]

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.[2][9]
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Skin Contact: Causes skin irritation.[2] May be harmful if absorbed through the skin.[2]

Eye Contact: Causes serious eye irritation.[2]

Ingestion: May cause irritation of the digestive tract.[9] May be harmful if swallowed.[2]

The toxicological properties of neocuproine have not been thoroughly investigated, and

quantitative data such as LD50 (Lethal Dose, 50%) values are not readily available.[9][10]

Therefore, it should be handled with care, assuming it is potentially toxic.

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and maintain the

integrity of the chemical.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling neocuproine
to determine the appropriate PPE.
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PPE Type Specification Reference

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved safety

goggles.

[3][10]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), inspected

before use. A lab coat or other

protective clothing should be

worn.

[3][10]

Respiratory Protection

For nuisance exposures or

when dust may be generated,

use a NIOSH-approved N95

(US) or P1 (EU EN 143)

particle respirator. For higher-

level protection, use a

respirator with appropriate

cartridges.

[1][10]

Engineering Controls
Work with solid neocuproine in a well-ventilated area.[9]

Use a chemical fume hood or other local exhaust ventilation to minimize the generation and

accumulation of dust.[11]

Facilities storing or utilizing this material should be equipped with an eyewash station and a

safety shower.[3][10]

General Handling Precautions
Avoid contact with skin and eyes.[10]

Avoid the formation and inhalation of dust.[10]

Wash hands thoroughly after handling and before breaks.[10]
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Keep the container tightly closed when not in use.[5]

Do not eat, drink, or smoke in areas where neocuproine is handled.

Storage Conditions
Store in a cool, dry, and well-ventilated area.[5][12]

Keep the container tightly closed to prevent moisture absorption.[5]

Protect from light.[9][10]

Store away from incompatible materials such as strong oxidizing agents.[10]

Emergency Procedures
First Aid Measures
Immediate and appropriate first aid is crucial in case of exposure.
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Exposure Route First Aid Procedure Reference

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

[9][10]

Skin Contact

Immediately wash off with

soap and plenty of water.

Remove contaminated

clothing. Consult a physician if

irritation persists.

[9][10]

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes,

lifting the upper and lower

eyelids. Consult a physician.

[9][10]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water and

consult a physician.

[9][10]

Accidental Release Measures
Personal Precautions: Use appropriate personal protective equipment (PPE). Evacuate

personnel to safe areas. Avoid breathing dust.[10]

Environmental Precautions: Prevent the product from entering drains.[10]

Containment and Cleaning: Sweep up the spilled solid, avoiding dust generation, and place it

in a suitable, closed container for disposal.[9][10]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[10]
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Hazardous Combustion Products: During a fire, irritating and highly toxic gases such as

carbon oxides (CO, CO₂) and nitrogen oxides (NOx) may be generated.[10]

Fire-Fighting Equipment: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.[9][10]

Disposal Considerations
Dispose of neocuproine and its containers in accordance with local, regional, and national

regulations. It may be necessary to contact a licensed professional waste disposal service.[10]

Experimental Protocols
Neocuproine is commonly used in the spectrophotometric determination of copper. The

following is a generalized protocol.

Spectrophotometric Determination of Copper(I)
This protocol is based on the reaction of cuprous ions (Cu⁺) with neocuproine to form a

colored complex that can be measured spectrophotometrically.

Materials:

Neocuproine solution (e.g., 0.1% in methanol)

Hydroxylamine hydrochloride solution (to reduce Cu²⁺ to Cu⁺)

Sodium citrate solution (to complex other metal ions)

Ammonium hydroxide (to adjust pH)

Chloroform and Methanol (for extraction)

Standard copper solutions

Sample containing copper

Procedure:
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Sample Preparation: Prepare the sample solution. If necessary, perform a digestion

procedure to remove interfering substances like organic matter.

Reduction of Copper(II): To the sample solution, add hydroxylamine hydrochloride solution to

reduce any cupric ions (Cu²⁺) to cuprous ions (Cu⁺).

Complexation of Interfering Ions: Add sodium citrate solution to complex any metal ions that

might precipitate at a higher pH.

pH Adjustment: Adjust the pH of the solution to between 4 and 6 using ammonium hydroxide.

Formation of the Neocuproine-Copper(I) Complex: Add the neocuproine solution to the

sample. A yellow-orange color will develop as the [Cu(neocuproine)₂]⁺ complex forms.

Extraction: Extract the colored complex into an organic solvent mixture, such as chloroform-

methanol.

Spectrophotometric Measurement: Measure the absorbance of the organic layer at the

wavelength of maximum absorbance (approximately 457 nm) using a spectrophotometer.

Quantification: Prepare a calibration curve using standard copper solutions and use it to

determine the concentration of copper in the sample.

Visualizations
Experimental Workflow for Copper Determination
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Sample Preparation

Reaction Steps

Analysis

Sample Solution

Digestion (if needed)

Add Hydroxylamine HCl
(Reduce Cu²⁺ to Cu⁺)

Add Sodium Citrate
(Complex Interfering Ions)

Adjust pH to 4-6
(with NH₄OH)

Add Neocuproine Solution
(Forms Colored Complex)

Extract with Chloroform/Methanol

Measure Absorbance at 457 nm

Quantify using Calibration Curve

Copper Concentration

Click to download full resolution via product page

Caption: Workflow for spectrophotometric copper determination.
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Neocuproine's Role in Mitigating Oxidative Stress

Fenton-like Reaction (Pro-oxidant)

Neocuproine Action (Anti-oxidant)

Copper(I) (Cu⁺)

Copper(II) (Cu²⁺)

Oxidation

Copper(I) (Cu⁺)

Hydrogen Peroxide (H₂O₂)

Hydroxyl Radical (•OH)
(Causes Oxidative Stress)

Reduction

Neocuproine
[Cu(neocuproine)₂]⁺ Complex
(Stable and Redox Inactive)

Chelation

Click to download full resolution via product page

Caption: Neocuproine chelates Copper(I) to prevent oxidative stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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